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Compound of Interest

Compound Name: Ethidium-d5 Bromide

Cat. No.: B12422607

For decades, Ethidium Bromide (EtBr) has been an indispensable tool in molecular biology,
renowned for its utility as a nucleic acid stain in techniques like agarose gel electrophoresis|[1]
[2]. Its ability to intercalate into DNA and fluoresce brightly under ultraviolet (UV) light allows for
the straightforward visualization of DNA fragments[1][3]. In this guide, we compare the classic
EtBr with its stable isotope-labeled counterpart, Ethidium-d5 Bromide (EtBr-d5). While
sharing the same core structure and mechanism of action, their applications diverge
significantly due to the isotopic labeling, making EtBr-d5 a specialized tool for quantitative
analysis.

Physicochemical Properties: A Side-by-Side
Comparison

The fundamental difference between Ethidium Bromide and Ethidium-d5 Bromide lies in the
substitution of five hydrogen atoms with deuterium atoms on the ethyl group. This results in a
mass shift without significantly altering the chemical behavior or core structure of the molecule.
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Property Ethidium Bromide Ethidium-d5 Bromide
Chemical Formula C21H20BrNs C21H15DsBrNs

Molar Mass 394.3 g/mol [1] ~399.3 g/mol

Appearance Purple-red solid Red to dark purple powder

Excitation Maxima (DNA-

300 nm, 520 nm ~300 nm, ~520 nm
bound)
Emission Maximum (DNA-
590 nm (orange) ~590 nm (orange)
bound)
) o Fluorescent stain for nucleic Internal standard for mass
Primary Application )
acids spectrometry

Mechanism of Action: DNA Intercalation

Both Ethidium Bromide and its deuterated form function by inserting, or intercalating,
themselves between the stacked base pairs of double-stranded DNA (dsDNA) and, to a lesser
extent, RNA. This planar phenanthridine ring structure fits snugly into the hydrophobic core of
the nucleic acid helix. Upon binding, the molecule's fluorescence quantum yield increases
dramatically—up to 25-fold for dsSDNA—making it highly visible under UV illumination. This
intercalation process alters the properties of the DNA molecule, including its charge, weight,
and conformation, which can slightly reduce its migration rate through an agarose gel by about
15%.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://en.wikipedia.org/wiki/Ethidium_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Ethidium Bromide
(Planar Molecule)
Intercalation

DNA Double Helix

A-T G-C C-G T-A

DNA-EtBr Complex

A-T G-C Ethidium Bromide C-G T-A

Biological Sample
(Contains unknown amount of EtBr)

l

Add Known Amount
of Ethidium-d5 Bromide

'

Sample Preparation
(e.g., Extraction, Cleanup)

Mass Spectrometer Detects
EtBr and EtBr-d5 Separately

Quantification

(Based on EtBr / EtBr-d5 Ratio)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Ethidium Bromide vs. Ethidium-d5 Bromide

Ethidium Bromide
(Non-deuterated)

Ethidium-d5 Bromide
(Deuterated)

Method: Method:
DNA/RNA Gel Staining Isotope Dilution Mass Spectrometry

Relative Cost: Relative Cost:
Low High

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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